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Compound of Interest

Compound Name: Phenoxyacetone

Cat. No.: B1677642 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

phenoxyacetone, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Phenoxyacetone: Key Safety and Physical Data
Proper handling and disposal begin with understanding the substance's properties. The

following table summarizes key quantitative data for phenoxyacetone.
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Property Value Citations

Appearance
Clear, very pale yellow to

yellow liquid
[1]

Boiling Point 229 - 230 °C [2][3]

Flash Point 85 °C (185 °F) - closed cup [1][2]

Density 1.097 g/mL at 25 °C [2][3]

GHS Hazard Statements

H302: Harmful if

swallowedH332: Harmful if

inhaledH227: Combustible

liquidH410: Very toxic to

aquatic life with long lasting

effects

[1][4][5]

Detailed Disposal Protocol for Phenoxyacetone
This protocol outlines the step-by-step methodology for the safe disposal of phenoxyacetone
waste. This procedure should be conducted in accordance with all applicable federal, state,

and local regulations.[4]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Engineering Controls: Always handle phenoxyacetone in a well-ventilated area, preferably

within a chemical fume hood.[1][4] Ensure safety showers and eyewash stations are readily

accessible.[4]

Required PPE: Before handling, don the following personal protective equipment:

Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Chemically resistant protective gloves.[4]

Body Protection: Impervious clothing, such as a lab coat.[4]
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Respiratory Protection: Use a suitable respirator if ventilation is inadequate or if there is a

risk of inhaling vapors or mists.[1][4]

General Precautions: Avoid contact with skin and eyes, and prevent inhalation of vapors.[4]

Keep away from heat, sparks, open flames, and hot surfaces.[2][5] Do not eat, drink, or

smoke when using this product.[4]

2. Waste Segregation and Collection:

Waste Identification: All waste containing phenoxyacetone must be treated as hazardous

waste.

Segregation: Do not mix phenoxyacetone waste with other waste streams, particularly

incompatible materials such as strong acids, bases, or oxidizing agents.[4] It should be

collected separately as a non-halogenated organic solvent waste.

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container with a secure screw cap.[6][7] The container material should not react with or

absorb the chemical.[6]

3. Spill and Leak Management:

Immediate Actions: In case of a spill, remove all sources of ignition.[2] Evacuate non-

essential personnel from the area.[4]

Containment: Prevent the spill from spreading and from entering drains or water courses.[2]

[4]

Cleanup:

Absorb the spill using an inert, non-combustible absorbent material such as diatomite,

sand, or a universal binder.[4]

Collect the contaminated absorbent material using non-sparking tools and place it into a

designated, sealable container for hazardous waste disposal.[2]

Decontaminate the spill area by scrubbing with alcohol and dispose of the contaminated

cleaning materials as hazardous waste.[4]
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4. Waste Container Labeling and Storage:

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Phenoxyacetone," and a clear indication of the associated hazards

(e.g., Combustible, Harmful, Toxic to Aquatic Life).[4][5]

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area.[6] The storage location must be a cool, dry, and well-ventilated place, away from direct

sunlight and sources of ignition.[1][2]

5. Final Disposal:

Professional Disposal: Arrange for the collection and disposal of the phenoxyacetone waste

through an approved and licensed hazardous waste disposal company.[4][5] Do not attempt

to dispose of this chemical down the drain or in regular trash.[2]

Regulatory Compliance: Ensure that all disposal activities comply with prevailing country,

federal, state, and local environmental regulations.[4] A hazardous waste manifest should be

used to track the waste from the point of generation to its final disposal facility.[8]

Phenoxyacetone Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of phenoxyacetone.
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Start: Phenoxyacetone Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify as Hazardous Waste
(Non-Halogenated Organic)

Step 3: Select Compatible &
Leak-Proof Waste Container

Spill or Leak?

Step 4: Transfer Waste to Container
in a Fume Hood

No

Follow Spill Cleanup Protocol:
1. Contain Spill

2. Absorb with Inert Material
3. Collect in a Sealed Container

Yes

Step 5: Securely Cap and Label Container
- 'Hazardous Waste'
- 'Phenoxyacetone'
- Hazard Symbols

Step 6: Store in Designated
Satellite Accumulation Area

Step 7: Arrange for Pickup by
Licensed Waste Disposal Service

End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Workflow for the safe disposal of phenoxyacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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